1-butyl-3-(4-fluorophenyl)-7,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

• IUPAC Name: 1-butyl-3-(4-fluorophenyl)-7,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C19H21FN6O2/c1-4-5-10-26-18-21-16-15(17(27)24(3)19(28)23(16)2)25(18)11-14(22-26)12-6-8-13(20)9-7-12/h6-9H,4-5,10-11H2,1-3H3
• InChI Key: QLLHBRDWQOSJGC-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=NC3=C(N2CC(=N1)C4=CC=C(C=C4)F)C(=O)N(C(=O)N3C)C
• Molecular Formula: C19H21FN6O2
• Molecular Weight: 384.4 g/mol
• CAS No.: 898443-59-9

Description

1-butyl-3-(4-fluorophenyl)-7,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione is a useful research compound. Its molecular formula is C19H21FN6O2 and its molecular weight is 384.415. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Novel heterocycles related to the mentioned compound have been synthesized, demonstrating antitumor activity and a potential for vascular relaxing effects. Such compounds offer insights into the development of new therapeutic agents with specific biological activities (Ueda et al., 1987).
• Research into the synthesis of imidazo[1,2-a]-s-triazine nucleosides, which share a structural motif with the compound , has revealed moderate antiviral activity against specific viruses. This highlights the potential of these compounds in antiviral drug development (Kim et al., 1978).

Pharmacological Evaluation

• A study focused on 8-aminoalkyl derivatives of purine-2,6-dione, structurally similar to the compound, identified several ligands displaying anxiolytic and antidepressant properties. This suggests a promising avenue for designing new psychotropic drugs (Chłoń-Rzepa et al., 2013).
• Compounds with a fluorine/phosphorus-substituted moiety demonstrated molluscicidal activity against snails responsible for Bilharziasis diseases, indicating a potential application in combating parasitic infections (Al-Romaizan et al., 2014).

Material Science Applications

• The structural and packing analysis of triazine derivatives, including those with fluorophenyl groups, has contributed to the development of materials for octupolar nonlinear optics, demonstrating the compound's relevance in advanced material sciences (Boese et al., 2002).

Mechanism of Action

The mechanism of action of similar compounds can vary widely and is often related to their interactions with biological targets. For example, some compounds show inhibitory activity against certain viruses.

Future Directions

The future directions in the study of similar compounds often involve the synthesis of new derivatives and the exploration of their biological activities. This can lead to the development of new drugs with potential therapeutic applications.